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Compound of Interest

Compound Name: Megazol

Cat. No.: B1676161 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper handling and disposal of Megazol (CAS 19622-55-0) in a laboratory setting.

Researchers, scientists, and drug development professionals are urged to adhere to these

procedures to ensure personal safety and environmental protection.

Megazol is recognized as harmful if swallowed and poses a significant threat to aquatic

ecosystems, with long-lasting toxic effects.[1] Improper disposal can lead to environmental

contamination and potential regulatory non-compliance. The following procedures are designed

to provide clear, step-by-step guidance for the safe management of Megazol waste.

Summary of Key Disposal Principles
The fundamental principle for the disposal of Megazol and its associated waste is that it must

be managed as hazardous waste. Under no circumstances should Megazol or its containers

be disposed of in the regular trash or down the drain. All disposal activities must comply with

local, state, and federal regulations.

Quantitative Data for Megazol
The following table summarizes key quantitative data for Megazol, relevant to its handling and

disposal.
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Property Data

Chemical Name
5-(1-methyl-5-nitroimidazol-2-yl)-1,3,4-

thiadiazol-2-amine

CAS Number 19622-55-0

Molecular Formula C6H6N6O2S

Molecular Weight 226.22 g/mol

Aquatic Toxicity
Very toxic to aquatic life with long-lasting

effects[1]

Solubility Limited in aqueous media

Experimental Protocols for Waste Management
The following protocols outline the required steps for the disposal of various forms of Megazol
waste generated in a laboratory.

Protocol 1: Disposal of Solid Megazol Waste
This protocol applies to unused or expired pure Megazol, as well as any solid materials heavily

contaminated with Megazol.

Waste Collection:

Place solid Megazol waste into a designated, leak-proof, and sealable hazardous waste

container.

The container must be compatible with Megazol and not be made of materials that can

react with it. High-density polyethylene (HDPE) containers are generally suitable.

Labeling:

Affix a "Hazardous Waste" label to the container immediately.

The label must include:
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The words "Hazardous Waste."

The full chemical name: "Megazol (5-(1-methyl-5-nitroimidazol-2-yl)-1,3,4-thiadiazol-2-

amine)".

The specific hazard(s): "Toxic," "Aquatic Hazard."

The date when waste was first added to the container.

The name and contact information of the generating laboratory.

Storage:

Store the sealed container in a designated Satellite Accumulation Area (SAA).

The SAA must be under the control of laboratory personnel and away from general

laboratory traffic.

Ensure that the container is stored separately from incompatible materials, such as strong

acids, strong bases, and strong oxidizing or reducing agents.[1]

Disposal:

Arrange for the collection of the hazardous waste container by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal contractor.

Protocol 2: Disposal of Megazol Solutions
This protocol applies to aqueous and organic solutions containing Megazol.

Waste Segregation and Collection:

Collect Megazol solutions in a dedicated, sealed, and leak-proof hazardous waste

container.

Do not mix aqueous and organic solvent waste streams unless specifically permitted by

your disposal contractor.
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The container must be chemically compatible with the solvent used.

Labeling:

Label the container as "Hazardous Waste."

In addition to the information required in Protocol 1, the label must also list all chemical

components of the solution, including solvents and their approximate concentrations.

Storage:

Store the container in the SAA, ensuring it is segregated from incompatible waste

streams.

Disposal:

Contact your institution's EHS department or a licensed hazardous waste disposal

contractor for pickup.

Protocol 3: Disposal of Contaminated Labware and
Personal Protective Equipment (PPE)
This protocol applies to items such as pipette tips, gloves, vials, and other disposable materials

that have come into contact with Megazol.

Gross Decontamination:

Where feasible, remove excess Megazol from labware before disposal.

Waste Collection:

Place all contaminated solid waste into a designated hazardous waste bag or container.

Sharps, such as needles or contaminated broken glass, must be placed in a puncture-

resistant sharps container specifically designated for chemically contaminated sharps.

Labeling:
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Label the container or bag as "Hazardous Waste" with the contaminant identified as

"Megazol."

Storage and Disposal:

Store and dispose of the waste as outlined in Protocol 1.

Protocol 4: Decontamination and Disposal of Empty
Megazol Containers
Due to its acute aquatic toxicity, containers that held Megazol must be treated as hazardous

waste unless properly decontaminated.

Triple Rinsing:

Rinse the empty container three times with a suitable solvent in which Megazol is soluble.

Each rinse should use a volume of solvent equal to approximately 10% of the container's

volume.

Rinsate Management:

Crucially, the rinsate from all three rinses must be collected and managed as hazardous

liquid waste as described in Protocol 2. Do not dispose of the rinsate down the drain.

Container Disposal:

After triple rinsing and air drying, deface or remove the original manufacturer's label.

The now-decontaminated container can typically be disposed of in the regular laboratory

trash or recycling, in accordance with your institution's policies.

Mandatory Visualization: Megazol Disposal
Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Megazol waste in a laboratory setting.
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Megazol Disposal Workflow
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Caption: Decision tree for the safe disposal of Megazol waste.
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By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of Megazol, thereby protecting themselves, their colleagues, and the environment. For

further guidance, consult your institution's Environmental Health and Safety department and

the Safety Data Sheet for Megazol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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